![molecular formula C11H17N3 B2611970 (1-(Pyridin-4-yl)piperidin-4-yl)methanamine CAS No. 166954-15-0](/img/structure/B2611970.png)
(1-(Pyridin-4-yl)piperidin-4-yl)methanamine
Overview
Description
“(1-(Pyridin-4-yl)piperidin-4-yl)methanamine” is a chemical compound with the CAS Number: 166954-15-0 . It has a molecular weight of 191.28 and its IUPAC name is [1- (4-pyridinyl)-4-piperidinyl]methanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H17N3/c12-9-10-3-7-14 (8-4-10)11-1-5-13-6-2-11/h1-2,5-6,10H,3-4,7-9,12H2 . This indicates that the compound has a structure involving a pyridine ring attached to a piperidine ring via a methanamine linker .Physical and Chemical Properties Analysis
“this compound” has a density of 1.1±0.1 g/cm3, a boiling point of 338.4±12.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It also has an enthalpy of vaporization of 58.2±3.0 kJ/mol and a flash point of 158.4±19.6 °C . The compound is a powder at room temperature .Scientific Research Applications
Bone Disorders Treatment
The compound (1-(4-(Naphthalen-2-yl)pyrimidin-2-yl)piperidin-4-yl)methanamine, related to the queried chemical, was discovered as a part of a high-throughput screening campaign aimed at treating bone disorders. This compound targets the Wnt beta-catenin cellular messaging system and has shown promising results in increasing the trabecular bone formation rate in rats (Pelletier et al., 2009).
Antiosteoclast Activity
A family of compounds, including derivatives of (1-(Pyridin-4-yl)piperidin-4-yl)methanamine, showed moderate to high antiosteoclast and osteoblast activity. This research suggests potential applications in the treatment of diseases affecting bone density and strength (Reddy et al., 2012).
Anticonvulsant Agents
Schiff bases of 3-aminomethyl pyridine, structurally related to this compound, have been synthesized and demonstrated significant anticonvulsant activity. This indicates potential therapeutic applications in the treatment of epilepsy and related seizure disorders (Pandey & Srivastava, 2011).
Catalytic Applications
Unsymmetrical NCN′ and PCN pincer palladacycles, derived from 1-(3-(Pyridin-2-yl)phenyl)methanamine, have been synthesized and shown good catalytic activity and selectivity. This suggests applications in various chemical synthesis processes (Roffe et al., 2016).
Photocytotoxicity in Cancer Treatment
Iron(III) complexes containing N,N′-bidentate N-cycloalkyl 2-iminomethylpyridine exhibited remarkable photocytotoxicity when exposed to red light. This property can be leveraged in developing new treatments for cancer, specifically in therapies involving controlled exposure to light (Basu et al., 2014).
Detection of Metal Ions
Compounds formed by the reaction of (pyridine-2-yl)methanamine with other reagents have been studied for selective detection of Hg and Ni ions. This highlights a potential application in environmental monitoring and testing (Aggrwal et al., 2021).
Corrosion Inhibition
Piperidine derivatives, closely related to this compound, have been studied for their potential as corrosion inhibitors on iron. This could have implications in industrial applications where metal corrosion is a concern (Kaya et al., 2016).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(1-pyridin-4-ylpiperidin-4-yl)methanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3/c12-9-10-3-7-14(8-4-10)11-1-5-13-6-2-11/h1-2,5-6,10H,3-4,7-9,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVTMDVFGRFFOOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
166954-15-0 | |
Record name | [1-(pyridin-4-yl)piperidin-4-yl]methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.